57773-63-4

Triptorelin

In Stock

• CAS RN:
• 57773-63-4

• Formula:
• C64H82N18O13

• InChI:
• InChI=1S/C64H82N18O13/c1-34(2)23-46(56(88)75-45(13-7-21-69-64(66)67)63(95)82-22-8-14-52(82)62(94)72-31-53(65)85)76-58(90)48(25-36-28-70-42-11-5-3-9-40(36)42)78-57(89)47(24-35-15-17-39(84)18-16-35)77-61(93)51(32-83)81-59(91)49(26-37-29-71-43-12-6-4-10-41(37)43)79-60(92)50(27-38-30-68-33-73-38)80-55(87)44-19-20-54(86)74-44/h3-6,9-12,15-18,28-30,33-34,44-52,70-71,83-84H,7-8,13-14,19-27,31-32H2,1-2H3,(H2,65,85)(H,68,73)(H,72,94)(H,74,86)(H,75,88)(H,76,90)(H,77,93)(H,78,89)(H,79,92)(H,80,87)(H,81,91)(H4,66,67,69)/t44-,45-,46-,47-,48+,49-,50-,51-,52-/m0/s1

• InChIKey:
• VXKHXGOKWPXYNA-PGBVPBMZSA-N

• Luteinizing hormone- and gonadotropin- releasing hormone agonist. Antineoplastic and luteolytic agent. Active in vivo and in vitro.
  Triptorelin is a synthetic gonadotropin-releasing hormone (GnRH) peptide agonist that binds to the GnRH receptor (GnRHR;  Ki = 0.3 nM in CHO cells expressing the human receptor). It inhibits the growth of DU145, LNCaP, and PC3 prostate and OVCAR-3 ovarian cancer cells (IC50s = 62.1, 73.4, 98.1, and 67.7 μM, respectively). Triptorelin also inhibits the growth of the triple-negative breast cancer (TNBC) cell lines HCC1806 and MDA-MB-231 (EC50s = 58.29 and 31.59 μM, respectively). It stimulates follicle stimulating hormone (FSH) and luteinizing hormone (LH) release from primary rat pituitary cells when used at a concentration of 50 nM. It also decreases tumor volume of Dunning R3327H prostate tumor flank implants and reduces prostate and t...